Cas no 13066-98-3 (Phenol,4,6-diamino-2-chloro-)
Phenol,4,6-diamino-2-chloro- structure
Product Name:Phenol,4,6-diamino-2-chloro-
CAS No:13066-98-3
MF:C6H7ClN2O
MW:158.58558011055
CID:119256
PubChem ID:45119079
Update Time:2025-04-18
Phenol,4,6-diamino-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,6-diamino-2-chloro-
- 2,4-Diamino-6-chlorophenol
- 2,4-Azq
- 2,4-Diamino-6-azidoquinazoline
- 2,4-diamino-6-chloro-phenol
- 2,4-Quinazolinediamine,6-azido-
- AC1MHZFV
- ACMC-20mid5
- AG-D-33346
- CTK4A8324
- 13066-98-3
- SCHEMBL6687463
- Phenol, 4,6-diamino-2-chloro-
-
- Inchi: 1S/C6H7ClN2O/c7-4-1-3(8)2-5(9)6(4)10/h1-2,10H,8-9H2
- InChI Key: AQJBLNAGBSEMDU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1O)N)N
Computed Properties
- Exact Mass: 158.02481
- Monoisotopic Mass: 158.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.27
Phenol,4,6-diamino-2-chloro- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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